Cas no 2228458-59-9 (3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-3,3-difluoropropan-1-ol)

• Product Name: 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-3,3-difluoropropan-1-ol
• CAS No: 2228458-59-9
• MF: C₉H₁₂ClF₂N₃O
• MW: 251.660887718201
• CID: 6097858
• PubChem ID: 165656310
• Update Time: 2025-06-26

3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-3,3-difluoropropan-1-ol
• EN300-1960091
• 3-[4-chloro-6-(dimethylamino)pyrimidin-5-yl]-3,3-difluoropropan-1-ol
• 2228458-59-9

• Inchi： 1S/C9H12ClF2N3O/c1-15(2)8-6(7(10)13-5-14-8)9(11,12)3-4-16/h5,16H,3-4H2,1-2H3
• InChI Key： HIUJQSFBUKUIAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)C(CCO)(F)F

Computed Properties

• Exact Mass: 251.0636960g/mol
• Monoisotopic Mass: 251.0636960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.2Ų

Additional information on 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-3,3-difluoropropan-1-ol

Introduction to 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol (CAS No. 2228458-59-9)

3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol, with the CAS number 2228458-59-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and features a unique combination of a chlorinated pyrimidine ring, a dimethylamino group, and a difluoropropanol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol typically involves multi-step reactions, including the formation of the pyrimidine ring, the introduction of the chloro and dimethylamino substituents, and the final coupling with the difluoropropanol fragment. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its physicochemical properties, 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol exhibits high solubility in polar solvents such as DMSO and DMF. Its melting point and boiling point are within ranges typical for similar compounds, which facilitates its handling and storage. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

One of the key areas of research involving 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol is its potential as an anticancer agent. Studies have shown that this compound can selectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For instance, it has been reported to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This mechanism of action makes it a promising candidate for further preclinical and clinical evaluation.

Beyond its anticancer properties, 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol has also been investigated for its potential as an antiviral agent. Research has demonstrated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation, but preliminary data suggest that it may interfere with viral entry or replication processes.

The pharmacokinetic profile of 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol has been studied in various animal models. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity in preclinical studies, which is a crucial factor for its potential use in therapeutic applications.

To further explore the therapeutic potential of 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol, ongoing clinical trials are being conducted to evaluate its safety and efficacy in humans. These trials are designed to assess various endpoints, including tumor response rates, progression-free survival, and overall survival in cancer patients. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-(4-Chloro-6-(dimethylamino)pyrimidin-5-yl)-3,3-difluoropropan-1-ol (CAS No. 2228458-59-9) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in both cancer therapy and antiviral treatments. Continued research and clinical trials will provide more insights into its full therapeutic potential.